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Compound of Interest

Compound Name: 3-Undecanone

CAS No.: 2216-87-7

Cat. No.: B1584539 Get Quote

3-Undecanone: Biological Function, Antimicrobial Efficacy, and Pheromonal Signaling

Executive Summary
3-Undecanone (Ethyl octyl ketone; CAS 2216-87-7) is a lipophilic volatile ketone often

overshadowed by its isomer, 2-undecanone (methyl nonyl ketone), a widely registered insect

repellent. However, 3-undecanone possesses a distinct biological profile characterized by

specific antifungal efficacy, immunomodulatory potential, and critical roles in chemical ecology

as a pheromone in hymenopterans and lepidopterans. This guide synthesizes the technical

specifications, biological activities, and experimental protocols for 3-undecanone, designed for

researchers in chemical biology and pest management.

Chemical Identity & Physical Properties
Unlike the methyl ketone structure of 2-undecanone, 3-undecanone features an ethyl group

flanking the carbonyl, influencing its volatility and interaction with olfactory receptors.
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Property Specification

IUPAC Name Undecan-3-one

Common Synonyms Ethyl octyl ketone; 3-Oxoundecane

CAS Number 2216-87-7

Molecular Formula C₁₁H₂₂O

Molecular Weight 170.29 g/mol

Physical State Colorless to pale yellow liquid

Solubility Soluble in ethanol, oils; Insoluble in water

Odor Profile Fruity, slightly floral, fatty

Biological Activity I: Antimicrobial &
Immunomodulatory Function
Research indicates that 3-undecanone exhibits selective antimicrobial activity, functioning

effectively as a fungistat rather than a broad-spectrum bactericide.

Selective Antimicrobial Efficacy
According to Gibka et al. (2009), 3-undecanone demonstrates a clear hierarchy of efficacy:

High Efficacy: Fungal strains (Candida mycoderma, Aspergillus niger).

Low/Negligible Efficacy: Bacterial strains (Escherichia coli, Bacillus subtilis).

This selectivity suggests a mechanism of action involving fungal membrane disruption or

interference with ergosterol biosynthesis pathways, common to medium-chain

terpenes/ketones, rather than the peptidoglycan interaction required for bacterial inhibition.

Immunomodulatory Effects
Beyond direct antimicrobial action, 3-undecanone has been observed to stimulate mammalian

immune responses. Studies on murine models indicate:
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Enhancement of antibody production.

Increased metabolic and phagocytic activity of leukocytes.

Stimulation of splenic T and B lymphocyte proliferation.

Table 1: Comparative Antimicrobial Efficacy of 3-Undecanone

Target Organism Type Inhibition Level Mechanism Insight

Candida
mycoderma

Yeast High

Lipophilic
interaction with
fungal membrane.

Aspergillus niger Mold High

Inhibition of spore

germination/hyphal

growth.

Escherichia coli Gram (-) Bacteria Low

Outer membrane

barrier prevents

ketone penetration.

| Bacillus subtilis | Gram (+) Bacteria | Low | Peptidoglycan layer remains permeable but target

site unaffected. |

Biological Activity II: Chemical Ecology &
Pheromones
3-Undecanone acts as a semiochemical (signal chemical) in complex insect communication

systems.

Weaver Ant (Oecophylla longinoda)
In the African weaver ant, 3-undecanone is a component of the mandibular gland secretion.[1]

It functions as a specific alarm and attack marker.

Context: When a major worker encounters a threat, it releases a blend of volatiles.
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Function: While hexanal (another component) causes general alerting, 3-undecanone
specifically acts as a marker for attack, inducing attracted nestmates to bite the marked

target.

Heliconius Butterflies (Heliconius erato)
3-Undecanone is found in the male clasper scent glands (androconia).

Function: It serves as part of a complex "anti-aphrodisiac" or courtship blend transferred to

females or released during courtship to mediate mate choice and reproductive isolation.

Figure 1: Alarm Signaling Pathway in Oecophylla longinoda
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Caption: The dual-component alarm system of Oecophylla longinoda. 3-Undecanone functions

specifically as the aggression trigger once nestmates are recruited by hexanal.

Experimental Protocol: Impedimetric Antimicrobial
Assay
To verify the fungistatic activity of 3-undecanone, the impedimetric method is recommended

over optical density (OD) measurements. This method measures the change in electrical

conductance of the growth medium caused by the metabolic release of ions (organic acids) by

growing microbes. It is more sensitive for volatile, lipophilic compounds that might form

emulsions interfering with OD readings.

Protocol Parameters
Instrument: Impedance Microbiology System (e.g., Bactometer or similar).
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Test Compound: 3-Undecanone (CAS 2216-87-7), >98% purity.

Solvent: Ethanol (for initial dilution, <1% final concentration to avoid solvent toxicity).

Step-by-Step Workflow
Inoculum Preparation:

Culture Candida mycoderma or Aspergillus niger on Sabouraud Dextrose Agar (SDA) for

48h.

Prepare a suspension in sterile saline to

CFU/mL.

Module Preparation:

Fill impedance module wells with 1 mL of broth (e.g., YPD for yeast).

Add 3-undecanone to achieve final concentrations (e.g., 100, 250, 500, 1000 ppm).

Include a solvent control (ethanol only) and a growth control.

Inoculation:

Add 0.1 mL of microbial suspension to each well.

Measurement:

Incubate modules at optimal temperature (25°C for fungi).

Monitor Detection Time (DT): The time required for the percentage change in

conductance/impedance to exceed a set threshold (usually 5%).

Data Analysis:

Prolonged DT compared to control indicates inhibition.

Total lack of signal change indicates fungicidal/bactericidal effect.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Impedimetric Assay Logic
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Caption: Workflow for impedimetric determination of antimicrobial activity. 3-Undecanone
delays the metabolic ion release, extending the Detection Time (DT).

Safety & Handling (GHS Classification)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1584539?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While naturally occurring, 3-undecanone is a concentrated ketone and requires standard

chemical safety protocols.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]

H411: Toxic to aquatic life with long-lasting effects.

Handling: Use nitrile gloves and chemical splash goggles. Work in a fume hood to avoid

inhalation of vapors.
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[https://www.benchchem.com/product/b1584539#biological-activity-and-function-of-3-
undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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